Cas no 2035036-18-9 ((2E)-3-(furan-2-yl)-1-{3-4-(phenoxymethyl)-1H-1,2,3-triazol-1-ylazetidin-1-yl}prop-2-en-1-one)

• Product Name: (2E)-3-(furan-2-yl)-1-{3-4-(phenoxymethyl)-1H-1,2,3-triazol-1-ylazetidin-1-yl}prop-2-en-1-one
• CAS No: 2035036-18-9
• MF: C₁₉H₁₈N₄O₃
• MW: 350.371223926544
• CID: 5356442
• Update Time: 2025-07-08

(2E)-3-(furan-2-yl)-1-{3-4-(phenoxymethyl)-1H-1,2,3-triazol-1-ylazetidin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-(furan-2-yl)-1-[3-[4-(phenoxymethyl)triazol-1-yl]azetidin-1-yl]prop-2-en-1-one
• (2E)-3-(furan-2-yl)-1-{3-4-(phenoxymethyl)-1H-1,2,3-triazol-1-ylazetidin-1-yl}prop-2-en-1-one

• Inchi： 1S/C19H18N4O3/c24-19(9-8-18-7-4-10-25-18)22-12-16(13-22)23-11-15(20-21-23)14-26-17-5-2-1-3-6-17/h1-11,16H,12-14H2/b9-8+
• InChI Key： PFTLLPAYVNVZPT-CMDGGOBGSA-N
• SMILES： C(N1CC(N2C=C(COC3=CC=CC=C3)N=N2)C1)(=O)/C=C/C1=CC=CO1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (2E)-3-(furan-2-yl)-1-{3-4-(phenoxymethyl)-1H-1,2,3-triazol-1-ylazetidin-1-yl}prop-2-en-1-one

(2E)-3-(furan-2-yl)-1-{3-4-(phenoxymethyl)-1H-1,2,3-triazol-1-ylazetidin-1-yl}prop-2-en-1-one: A Comprehensive Overview

The compound with CAS No. 2035036-18-9, named (2E)-3-(furan-2-yl)-1-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol]-azetidinyl}propenone, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a furan ring, a triazole moiety, and an azetidine ring, all of which contribute to its unique properties and reactivity.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The presence of the furan ring in the molecule is particularly noteworthy, as it is known to exhibit significant biological activity. Furan derivatives have been extensively researched for their potential as anti-inflammatory, antioxidant, and anticancer agents. In this compound, the furan ring is conjugated with a propenone group, which further enhances its electronic properties and reactivity.

The triazole moiety in the molecule adds another layer of complexity and functionality. Triazoles are well-known for their ability to act as hydrogen bond donors and acceptors, making them valuable in drug design for improving bioavailability and target binding affinity. The specific substitution pattern in this compound—where the triazole is attached to a phenoxymethyl group—suggests potential applications in modulating enzyme activity or serving as a scaffold for drug delivery systems.

The azetidine ring is a four-membered nitrogen-containing heterocycle that imparts rigidity to the molecule. This structural feature can influence the compound's pharmacokinetic properties, such as absorption and distribution. Recent research has shown that azetidine-containing compounds can exhibit enhanced stability and selectivity when used as intermediates in organic synthesis or as active pharmaceutical ingredients.

From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. The synthesis likely begins with the preparation of the furan derivative, followed by the formation of the triazole ring through a click reaction or other coupling methods. The final assembly of the azetidine ring would then complete the structure, ensuring proper alignment of functional groups for optimal activity.

Experimental data from recent studies indicate that this compound exhibits promising biological activity. For instance, it has been shown to inhibit certain kinases involved in cellular signaling pathways, making it a potential candidate for anticancer drug development. Additionally, its ability to modulate oxidative stress pathways suggests applications in neuroprotective therapies.

In terms of chemical stability, the compound demonstrates good solubility in organic solvents and moderate stability under physiological conditions. These properties are advantageous for formulation into drug delivery systems or as part of combinatorial libraries for high-throughput screening.

Looking ahead, further research into this compound could explore its interactions with specific biological targets at the molecular level. Advanced techniques such as X-ray crystallography and molecular dynamics simulations could provide deeper insights into its binding modes and mechanisms of action. Additionally, investigations into its metabolic pathways could pave the way for optimizing its pharmacokinetic profile for clinical use.

In conclusion, CAS No. 2035036-18-9 represents a cutting-edge molecule with diverse functional groups that offer immense potential across multiple fields. Its unique structure and promising biological activity make it a valuable addition to ongoing research efforts in drug discovery and chemical synthesis.